Cas no 1250843-92-5 (4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine)

• Product Name: 4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine
• CAS No: 1250843-92-5
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 4581774
• PubChem ID: 62501534
• Update Time: 2025-07-19

4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine
• 1,2,5-Oxadiazol-3-amine, 4-(3-bromophenyl)-

• Inchi： 1S/C8H6BrN3O/c9-6-3-1-2-5(4-6)7-8(10)12-13-11-7/h1-4H,(H2,10,12)
• InChI Key： TVNCBEDFBBBGLP-UHFFFAOYSA-N
• SMILES： O1N=C(C2=CC=CC(Br)=C2)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine

Professional Introduction to Compound with CAS No. 1250843-92-5 and Product Name: 4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine

The compound with the CAS number 1250843-92-5 and the product name 4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The 1,2,5-oxadiazole core is a well-known scaffold in drug discovery, renowned for its biological activity and structural versatility. The presence of a 3-bromophenyl substituent further enhances its utility by introducing reactivity that can be exploited in synthetic chemistry and drug development.

Recent research has highlighted the importance of 1,2,5-oxadiazole derivatives in the design of novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine structure combines the advantageous features of the oxadiazole ring with the electrophilic nature of the brominated aromatic ring. This combination makes it an attractive intermediate for further functionalization and derivatization.

In the realm of medicinal chemistry, the bromophenyl moiety plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. The bromine atom provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex molecules. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring, enabling fine-tuning of biological activity.

The 1,2,5-oxadiazol-3-amine moiety itself is particularly noteworthy due to its ability to engage in hydrogen bonding interactions with biological targets. This feature is often exploited in the design of kinase inhibitors and other enzyme-targeting agents. The amine group at the 3-position provides a site for further derivatization, allowing chemists to tailor the compound's solubility, bioavailability, and binding affinity.

Current research trends indicate that 4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine could serve as a valuable building block in the development of next-generation therapeutics. Studies have demonstrated its potential utility in targeting various disease pathways, including those involved in cancer progression and inflammatory disorders. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitargeted drug discovery efforts.

The synthesis of 4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the formation of the oxadiazole ring through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the 3-bromophenyl group via bromination or cross-coupling reactions. These synthetic strategies underscore the compound's versatility as a chemical entity.

In conclusion, 4-(3-bromophenyl)-1,2,5-oxadiazol-3-amine (CAS No. 1250843-92-5) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in drug discovery efforts worldwide.